Cas no 2763965-97-3 (1-(3-Aminopropyl)cycloheptane-1-carbaldehyde)

• Product Name: 1-(3-Aminopropyl)cycloheptane-1-carbaldehyde
• CAS No: 2763965-97-3
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5680106
• PubChem ID: 165984644
• Update Time: 2025-05-21

1-(3-Aminopropyl)cycloheptane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-26664145
• 1-(3-aminopropyl)cycloheptane-1-carbaldehyde
• 2763965-97-3
• 1-(3-Aminopropyl)cycloheptane-1-carbaldehyde

• Inchi： 1S/C11H21NO/c12-9-5-8-11(10-13)6-3-1-2-4-7-11/h10H,1-9,12H2
• InChI Key： OYGWSTBRKILDBM-UHFFFAOYSA-N
• SMILES： O=CC1(CCCN)CCCCCC1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(3-Aminopropyl)cycloheptane-1-carbaldehyde

Comprehensive Overview of 1-(3-Aminopropyl)cycloheptane-1-carbaldehyde (CAS No. 2763965-97-3): Properties, Applications, and Innovations

1-(3-Aminopropyl)cycloheptane-1-carbaldehyde (CAS No. 2763965-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This aldehyde-functionalized cycloheptane derivative is characterized by a seven-membered ring system coupled with an aminopropyl side chain, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₁H₂₁NO, and precise stereochemistry contribute to its role in designing complex molecules for drug discovery and material science.

The compound's cycloheptane core distinguishes it from more common six-membered ring analogs, offering enhanced conformational flexibility. This property is particularly relevant in medicinal chemistry, where ring size influences bioactivity and target binding. Researchers are increasingly exploring 1-(3-Aminopropyl)cycloheptane-1-carbaldehyde as a building block for GPCR-targeted therapeutics, a hot topic in neuropharmacology and oncology. Its dual functional groups (aldehyde and amine) enable diverse click chemistry applications, aligning with the growing demand for modular synthesis in bioconjugation and proteolysis-targeting chimera (PROTAC) development.

Recent studies highlight the compound's potential in green chemistry initiatives. Its amine moiety facilitates catalyst-free reactions under mild conditions, reducing energy consumption—a critical consideration in sustainable manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical research. The aldehyde group's reactivity with hydrazines and hydroxylamines also positions it as a key player in bioorthogonal chemistry, addressing challenges in live-cell imaging and diagnostic probe design.

From a commercial perspective, 2763965-97-3 has seen rising demand in custom synthesis services, driven by pharmaceutical companies seeking novel scaffolds for kinase inhibitors and allosteric modulators. Its storage stability (recommended at -20°C under nitrogen) and compatibility with microwave-assisted synthesis further enhance its utility. Patent analyses reveal increasing references to this compound in drug delivery system patents, particularly for blood-brain barrier penetration applications—a trending focus area in CNS drug development.

Ongoing research explores the compound's role in macrocycle synthesis, where its conformational flexibility aids in designing protein-protein interaction inhibitors. Computational studies using molecular docking suggest promising interactions with epigenetic targets, potentially opening avenues in precision medicine. As the scientific community prioritizes fragment-based drug discovery, 1-(3-Aminopropyl)cycloheptane-1-carbaldehyde stands out as a structurally diverse fragment with optimal ligand efficiency metrics.

Quality control protocols for this compound emphasize chiral purity analysis due to its potential stereoselective biological effects. Advanced purification methods like preparative SFC (supercritical fluid chromatography) ensure batch-to-batch consistency for high-throughput screening applications. The compound's logP value (predicted ~2.1) indicates favorable membrane permeability, explaining its growing use in cell-penetrating peptide modifications and intracellular sensor designs.

In material science, derivatives of 2763965-97-3 demonstrate utility in self-assembled monolayers (SAMs) for biosensors, leveraging its amine group for surface immobilization. The aldehyde-amine condensation reaction is also employed in developing dynamic covalent networks for smart polymers—a rapidly evolving field in responsive materials. These interdisciplinary applications underscore the compound's relevance across chemical biology, nanotechnology, and catalysis research.

Future directions may explore the compound's metabolite profiling in biological systems and its potential as a prodrug component. With increasing interest in AI-driven molecular design, 1-(3-Aminopropyl)cycloheptane-1-carbaldehyde serves as a test case for generative chemistry algorithms seeking to optimize three-dimensional pharmacophores. Its balanced lipophilicity and hydrogen bonding capacity make it a compelling subject for quantitative structure-activity relationship (QSAR) modeling studies.